Cas no 194804-94-9 (4-Bromo-3-chloro-2-fluorobenzoic acid)

• Product Name: 4-Bromo-3-chloro-2-fluorobenzoic acid
• CAS No: 194804-94-9
• MF: C₇H₃BrClFO₂
• MW: 253.452924013138
• MDL: MFCD16622238
• CID: 1077391
• PubChem ID: 19358369
• Update Time: 2025-04-20

4-Bromo-3-chloro-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-chloro-2-fluorobenzoic acid
• A880178
• MFCD16622238
• 194804-94-9
• 2-FLUORO-3-CHLORO-4-BROMOBENZOIC ACID
• SCHEMBL7495208
• AKOS025290453
• CS-0098670
• Benzoic acid, 4-bromo-3-chloro-2-fluoro-
• 4-Bromo-3-chloro-2-fluoro-benzoic acid
• s10838
• 4-Bromo-3-chloro-2-fluorobenzoicacid
• SY157849
• DB-330315
• Z1269229072
• CS-16487
• EN300-180362

• MDL： MFCD16622238
• Inchi： 1S/C7H3BrClFO2/c8-4-2-1-3(7(11)12)6(10)5(4)9/h1-2H,(H,11,12)
• InChI Key： KPMQBAAFCDKHGV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)O)=C(C=1Cl)F

Computed Properties

• Exact Mass: 251.89890g/mol
• Monoisotopic Mass: 251.89890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.887±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.076 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives